Cas no 1507882-59-8 (3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid)

• Product Name: 3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• CAS No: 1507882-59-8
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 6089055
• PubChem ID: 82598153
• Update Time: 2025-10-29

3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• 1507882-59-8
• EN300-1833685

• Inchi： 1S/C7H10N2O3/c1-4-5(3-9-12-4)6(8)2-7(10)11/h3,6H,2,8H2,1H3,(H,10,11)
• InChI Key： OKDAMNVHHIXEHK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(CC(=O)O)N

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid

3-Amino-3-(5-Methyl-1,2-Oxazol-4-Yl)Propanoic Acid: A Comprehensive Overview

3-Amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid, also known by its CAS number 1507882-59-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxazole ring with an amino and carboxylic acid group. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, plays a pivotal role in the compound's reactivity and biological activity.

The synthesis of 3-amino-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid involves a series of well-established organic reactions. The starting material is typically an aldehyde or ketone derivative, which undergoes condensation with an amine to form the oxazole ring. Subsequent functionalization steps introduce the amino and carboxylic acid groups, resulting in the final product. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs.

Recent studies have highlighted the potential of 3-amino derivatives in various therapeutic areas. For instance, researchers have explored the use of this compound as a building block for peptide-based drugs. The presence of both amino and carboxylic acid groups makes it highly versatile for forming peptide bonds, which are essential in constructing bioactive molecules. Moreover, the oxazole ring imparts unique electronic properties to the compound, enhancing its ability to interact with biological targets.

In addition to its role in drug discovery, 3-amino derivatives have found applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal for gas storage and catalysis applications.

The biological activity of 3-amino derivatives has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Furthermore, ongoing research is exploring its potential as a modulator of cellular signaling pathways involved in cancer progression.

In conclusion, 3-amino derivatives, particularly CAS 1507882-59-8 (i.e., 3-amino-3-(5-methyl-1,2-Oxazol-Yl)Propanoic Acid), represent a promising class of compounds with diverse applications across multiple scientific disciplines. From drug discovery to materials science, this compound continues to pave the way for innovative solutions in modern chemistry.